Cas no 36556-60-2 (2-Chloro-3,5-difluoroaniline)

• Product Name: 2-Chloro-3,5-difluoroaniline
• CAS No: 36556-60-2
• MF: C₆H₄ClF₂N
• MW: 163.552467346191
• MDL: MFCD00134427
• CID: 304292
• PubChem ID: 2736494
• Update Time: 2025-11-01

2-Chloro-3,5-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3,5-difluoroaniline
• Benzenamine,2-chloro-3,5-difluoro-
• Benzenamine, 2-chloro-3,5-difluoro-
• 3,5-Difluoro-2-chloroaniline
• PubChem2939
• KSC494Q9N
• 2-chloro-3,5-difluorophenylamine
• XDHOQZCRADUDRI-UHFFFAOYSA-N
• FCH918169
• PC8712
• SBB070107
• AM61932
• VZ24179
• 2-chloranyl-3,5-bis(fluoranyl)anil
• DS-12699
• DTXSID80371402
• MFCD00134427
• CS-0099371
• SB76137
• AC-9653
• AKOS006229397
• SCHEMBL1637641
• 2-Chloro-3,5-difluoroaniline, 97%
• 36556-60-2
• FT-0611712
• J-508633
• A823297
• 2-chloro-3,5-difluoro-aniline
• DB-020778

• MDL： MFCD00134427
• Inchi： 1S/C6H4ClF2N/c7-6-4(9)1-3(8)2-5(6)10/h1-2H,10H2
• InChI Key： XDHOQZCRADUDRI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1N)F)F

Computed Properties

• Exact Mass: 163.00000
• Monoisotopic Mass: 163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.459±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 26-28
• Boiling Point: 208.3±35.0 ºC (760 Torr),
• Flash Point: 92.2±0.0 ºC,
• Refractive Index: 1.53
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 26.02000
• LogP: 2.78160
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

2-Chloro-3,5-difluoroaniline Security Information

• Signal Word：warning
• Hazard Statement： Harmful/Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Safety Term：R23;R26;R45;R36/37/39
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Chloro-3,5-difluoroaniline

2-Chloro-3,5-Difluoroaniline (CAS No. 36556-60-2): A Comprehensive Overview

2-Chloro-3,5-difluoroaniline, also known by its CAS registry number 36556-60-2, is a versatile aromatic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which features a chloro group at the 2-position and two fluoro groups at the 3 and 5 positions of an aniline backbone. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable precursor in the synthesis of advanced materials and pharmaceuticals.

The synthesis of 2-chloro-3,5-difluoroaniline typically involves multi-step processes that leverage the reactivity of aniline derivatives. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production of this compound. These innovations not only improve efficiency but also align with sustainability goals by reducing waste and energy consumption.

One of the most notable applications of 2-chloro-3,5-difluoroaniline is in the field of materials science, particularly in the development of high-performance polymers and organic semiconductors. The compound's ability to act as a building block for more complex structures has been exploited in the creation of advanced materials with tailored electronic properties. For example, studies have demonstrated its utility in synthesizing fluorinated aromatic polymers that exhibit exceptional thermal stability and mechanical strength.

In addition to its role as a precursor, 2-chloro-3,5-difluoroaniline has also been investigated for its potential in pharmaceutical applications. The compound's structure lends itself well to further functionalization, enabling the design of molecules with specific biological activities. Recent research has focused on its use as an intermediate in the synthesis of novel drug candidates targeting various therapeutic areas, including cancer and infectious diseases.

The environmental impact of 2-chloro-3,5-difluoroaniline has also been a topic of interest. Studies have examined its biodegradation pathways under different environmental conditions, with findings suggesting that the compound undergoes slow degradation due to its stable aromatic structure. This highlights the importance of implementing proper waste management practices when handling this material.

From a safety standpoint, 2-chloro-3,5-difluoroaniline exhibits typical chemical hazards associated with aromatic amines, including potential skin and eye irritation. However, its specific substituents may influence its reactivity and toxicity profiles. Researchers have emphasized the need for further toxicological studies to fully understand its health risks and ensure safe handling practices.

In conclusion, 2-chloro-3,5-difluoroaniline (CAS No. 36556-60-2) stands as a critical intermediate in modern chemical synthesis, offering diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research aimed at unlocking new possibilities for this versatile compound.